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Compound of Interest

Compound Name: 3-Cyclobutyl-6-fluoro-1H-indole

CAS No.: 1707580-53-7

Cat. No.: B2908835

Get Quote

IUPAC Name: 3-Cyclobutyl-6-fluoro-1H-indole Molecular Formula: C₁₄H₁₆FN Molecular

Weight: 217.28 g/mol (approx.) CAS Number: Not readily available. A CAS number for a related

isomer, 3-(Cyclobutylmethyl)-7-fluoro-1H-indole, is 1697468-04-4[1].

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of

numerous natural products and pharmaceuticals.[2][3] Its reactivity and biological activity are

well-documented. The safety profile of 3-Cyclobutyl-6-fluoro-1H-indole is inferred by

dissecting its key structural motifs: the 6-fluoro-1H-indole core and the 3-cyclobutyl substituent.

6-Fluoro-1H-indole Core: The indole ring is an electron-rich aromatic system prone to

electrophilic substitution, primarily at the C3 position.[2] The fluorine atom at the C6 position

modifies the electronic properties and can enhance metabolic stability, a common strategy in

drug design.[4] Safety data for analogues like 6-Fluoroindole and 7-Fluoro-1H-indole suggest

that the fluoro-indole moiety can be associated with skin, eye, and respiratory irritation, as

well as oral toxicity.[5]

3-Cyclobutyl Substituent: The cyclobutane ring is a saturated carbocycle often used in

medicinal chemistry to introduce conformational rigidity and improve pharmacological
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properties.[6] While generally considered stable, its presence can influence the overall

lipophilicity and binding characteristics of the molecule.[6] Hazards associated with this

group are typically low, but it does not diminish the potential hazards of the parent indole

structure.

This guide will therefore proceed with the assumption that 3-Cyclobutyl-6-fluoro-1H-indole
possesses hazards typical of a substituted, fluorinated indole, requiring careful handling as a

potentially bioactive and irritant powder.

Hazard Identification and Classification
Based on data from analogous compounds, the following hazards are anticipated. This

classification is predictive and should be treated as a minimum precaution.

Anticipated GHS Hazard Classifications:

Acute Toxicity, Oral (Category 4): Harmful if swallowed. (Basis: 7-Fluoro-1H-indole[5])

Skin Corrosion/Irritation (Category 2): Causes skin irritation. (Basis: 7-Fluoro-1H-indole[5])

Serious Eye Damage/Eye Irritation (Category 1 or 2): Causes serious eye damage or

irritation. (Basis: 7-Fluoro-1H-indole[5])

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation. (Basis: 7-Fluoro-1H-indole[5])

Summary of Potential Health Effects:
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Hazard Route Anticipated Effect
Rationale/Supporting
Evidence

Inhalation
May cause respiratory tract

irritation.

Common for fine organic

powders and specifically noted

for fluoro-indole analogues.[5]

Skin Contact
May cause irritation, redness,

and itching.

Indole derivatives are

frequently classified as skin

irritants.[5]

Eye Contact
Causes serious eye irritation or

damage.

Direct contact with powder can

cause mechanical and

chemical irritation.[5]

Ingestion Harmful if swallowed.

Assumed based on oral toxicity

data for similar fluorinated

indoles.[5]

Chronic Exposure

The toxicological properties

have not been thoroughly

investigated. Long-term

exposure effects are unknown.

Standard precautionary

statement for novel research

chemicals.

Laboratory Risk Assessment and Handling
Workflow
A thorough risk assessment is mandatory before commencing any work with this compound.

The following diagram outlines a logical workflow for this process.
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Start: Proposed Experiment with
3-Cyclobutyl-6-fluoro-1H-indole

Identify Hazards:
- Review this guide & analogue SDS

- Skin/Eye/Respiratory Irritant
- Acute Oral Toxicity (Cat. 4)
- Unknown Chronic Effects

Assess Risks:
- Quantity of material?

- Nature of procedure (e.g., weighing, reaction)?
- Potential for dust generation?

Determine Control Measures

Engineering Controls:
- Certified Chemical Fume Hood

- Ventilated Balance Enclosure (for weighing)

Administrative Controls:
- Develop SOP

- Train personnel
- Restrict access to authorized users

Personal Protective Equipment (PPE):
- Nitrile Gloves

- Chemical Splash Goggles
- Lab Coat

Review Emergency Procedures:
- Location of eyewash/shower

- Spill kit contents
- First aid for exposure

Final Approval:
Is the risk acceptable with controls?

Proceed with Experiment

Yes

Re-evaluate & Modify Controls

No

Click to download full resolution via product page

Caption: Risk Assessment Workflow for Handling 3-Cyclobutyl-6-fluoro-1H-indole.
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Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
Adherence to a strict handling protocol is essential to minimize exposure.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles that meet EN 166 (EU) or ANSI Z87.1

(US) standards.

Skin Protection:

Hand Protection: Wear impervious gloves (e.g., nitrile rubber). Inspect gloves before use.

Dispose of contaminated gloves after use in accordance with good laboratory practices.

Body Protection: Wear a standard laboratory coat.

Respiratory Protection: For operations likely to generate dust (e.g., weighing, transfers), use

a NIOSH-approved respirator with a P95 (US) or P2 (EU) filter. All respirator use must be

part of a formal respiratory protection program.

Protocol for Weighing and Transfer
This protocol is designed to prevent the generation and inhalation of airborne powder.

Preparation: Ensure the chemical fume hood or ventilated balance enclosure is operational

and the work area is clean and uncluttered. Assemble all necessary equipment (spatulas,

weigh paper, receiving vessel) inside the hood.

Don PPE: Put on all required PPE as specified in section 4.1.

Transfer: Carefully open the container inside the ventilated enclosure. Use a clean spatula to

transfer the desired amount of 3-Cyclobutyl-6-fluoro-1H-indole to weigh paper or directly

into the receiving vessel.

Avoid Dust: Perform all transfers slowly and deliberately to minimize aerosolization. Do not

pour the powder from a height.
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Cleaning: Once the transfer is complete, securely close the primary container. Gently wipe

down the spatula and any contaminated surfaces with a solvent-moistened cloth (e.g., 70%

ethanol) before removing them from the hood. Dispose of the cloth and any contaminated

weigh paper as chemical waste.

Doff PPE: Remove gloves and wash hands thoroughly with soap and water.

Emergency Procedures
First-Aid Measures

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Immediately call a poison center or

doctor.[1]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.

Accidental Release Measures (Spill Response)
The following decision tree outlines the appropriate response to a spill.
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Spill of 3-Cyclobutyl-6-fluoro-1H-indole Occurs

Assess the Spill:
- Is it inside a fume hood?

- What is the quantity?
- Is anyone contaminated?

Small Spill (<1g)
Inside Fume Hood

Minor

Large Spill (>1g) or
Outside Fume Hood

Major

Researcher Cleanup Protocol Emergency Response Protocol

1. Ensure PPE is worn.
2. Gently cover with a damp paper towel to avoid raising dust.

3. Wipe area from outside-in.
4. Place waste in a sealed bag for chemical disposal.

1. Alert others and evacuate the immediate area.
2. Contact institutional EHS/Safety Office.

3. Restrict access to the area.
4. Provide first aid if necessary.

Click to download full resolution via product page

Caption: Decision Tree for Spill Response.

Storage, Stability, and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] Keep

away from strong oxidizing agents, strong acids, and strong bases.[1]

Chemical Stability: The product is expected to be chemically stable under standard ambient

conditions (room temperature).[7] However, like many indole derivatives, it may be sensitive

to light and air over long periods.

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, strong reducing

agents.[1]
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Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[1][7] Do not allow the product to enter

drains.

Physical, Chemical, and Toxicological Properties
(Inferred)
This data is compiled from the target compound and its close analogues and should be used

as an estimation.

Property Value / Information Source / Analogue

Appearance Likely a solid powder.
Typical for indole derivatives.

[4]

Melting Point 94 - 96 °C
For 3-Cyclohexyl-6-fluoro-1H-

indole.[8]

Molecular Weight ~217.28 g/mol Calculated

Solubility

Likely soluble in organic

solvents like methanol,

ethanol, and DMSO. Low

water solubility is expected.

General property of indole

derivatives.[8]

Acute Toxicity

No data available for the target

compound. LD50 values for

related compounds are not

published in the provided

search results. Classified as

Acute Tox. 4 (Oral) based on

7-Fluoro-1H-indole.[5]

7-Fluoro-1H-indole[5]

Carcinogenicity

No component of similar

products is identified as a

known or anticipated

carcinogen by NTP or IARC.[7]

Sigma-Aldrich SDS for a

related indole.[7]

Mutagenicity No data available. -
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Conclusion
While 3-Cyclobutyl-6-fluoro-1H-indole is a valuable building block for drug discovery, its

toxicological properties have not been fully elucidated. The structural alerts provided by the

fluoro-indole core necessitate a cautious approach. Researchers and scientists must operate

under the assumption that the compound is hazardous, causing skin, eye, and respiratory

irritation, and is harmful if swallowed. The implementation of robust engineering controls,

consistent use of appropriate PPE, and adherence to established safe handling protocols are

paramount to ensuring laboratory safety. This guide provides the foundational information to

build a comprehensive, site-specific safety plan for the use of this and other novel indole

derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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